Cas no 72955-92-1 (2’-O-Benzyloxy-2-O-desmethyl Carvedilol)

• Product Name: 2’-O-Benzyloxy-2-O-desmethyl Carvedilol
• CAS No: 72955-92-1
• MF: C₃₀H₃₀N₂O₄
• MW: 482.570208072662
• CID: 826677
• PubChem ID: 4988622
• Update Time: 2025-07-15

2’-O-Benzyloxy-2-O-desmethyl Carvedilol Chemical and Physical Properties

Names and Identifiers

• 2'-O-BENZYLOXY-2-O-DESMETHYLCARVEDILOL
• 2’-O-Benzyloxy-2-O-desmethyl Carvedilol
• 1-(9H-carbazol-4-yloxy)-3-[2-(2-phenylmethoxyphenoxy)ethylamino]propan-2-ol
• 1-({2-[2-(Benzyloxy)phenoxy]ethyl}amino)-3-[(9H-carbazol-4-yl)oxy]propan-2-ol
• FT-0662884
• DTXSID30407285
• AKOS030255792
• 2'-O-Benzyloxy-2-O-desmethyl Carvedilol
• 72955-92-1
• (S)-(-)-O-Benzyl-O-desmethylcarvedilol
• FT-0662885
• FT-0662732
• 1-(9H-Carbazol-4-yloxy)-3-[[2-[2-(phenylmethoxy)phenoxy]ethyl]amino]-2-propanol;

• Inchi： 1S/C30H30N2O4/c33-23(21-36-29-16-8-13-26-30(29)24-11-4-5-12-25(24)32-26)19-31-17-18-34-27-14-6-7-15-28(27)35-20-22-9-2-1-3-10-22/h1-16,23,31-33H,17-21H2
• InChI Key： BBRBNXRUKJWSHW-UHFFFAOYSA-N
• SMILES： O(CC(CNCCOC1=CC=CC=C1OCC1C=CC=CC=1)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 482.22100
• Monoisotopic Mass: 482.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 726.0±60.0 °C at 760 mmHg
• Flash Point: 392.9±32.9 °C
• PSA: 75.74000
• LogP: 5.69930
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

2’-O-Benzyloxy-2-O-desmethyl Carvedilol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2’-O-Benzyloxy-2-O-desmethyl Carvedilol

Introduction to 2’-O-Benzyloxy-2-O-desmethyl Carvedilol (CAS No. 72955-92-1)

2’-O-Benzyloxy-2-O-desmethyl Carvedilol, a derivative of the well-known antihypertensive and antianginal drug Carvedilol, has garnered significant attention in recent years due to its unique structural modifications and potential therapeutic applications. This compound, identified by the CAS number 72955-92-1, is characterized by the substitution of the 2’-hydroxyl group with a benzyloxy group and the removal of a methyl group at the 2-position. These modifications can significantly alter the pharmacological properties of the parent compound, offering new avenues for research and development in the pharmaceutical industry.

The chemical structure of 2’-O-Benzyloxy-2-O-desmethyl Carvedilol is represented by a complex molecular formula that includes benzene rings, hydroxyl groups, and an amine functionality. The benzyloxy substitution at the 2’-position introduces a bulky aromatic group, which can influence the compound's solubility, stability, and interaction with biological targets. The removal of the methyl group at the 2-position further modifies the electronic and steric properties of the molecule, potentially affecting its binding affinity to receptors and enzymes.

Recent studies have explored the pharmacological effects of 2’-O-Benzyloxy-2-O-desmethyl Carvedilol in various biological systems. One notable area of research is its potential as an antioxidant and anti-inflammatory agent. Carvedilol itself is known for its antioxidant properties, which contribute to its cardioprotective effects. The structural modifications in 2’-O-Benzyloxy-2-O-desmethyl Carvedilol may enhance these properties, making it a promising candidate for treating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant activity, 2’-O-Benzyloxy-2-O-desmethyl Carvedilol has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis, diabetes, and cancer. Preclinical studies have shown that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 2’-O-Benzyloxy-2-O-desmethyl Carvedilol may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of 2’-O-Benzyloxy-2-O-desmethyl Carvedilol has also been studied to understand its behavior in vivo. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its enhanced solubility due to the benzyloxy substitution may improve its bioavailability, making it more effective when administered orally or intravenously. Furthermore, the compound's stability under physiological conditions is crucial for maintaining its therapeutic efficacy over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 2’-O-Benzyloxy-2-O-desmethyl Carvedilol in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale studies.

The development of new drugs often involves extensive preclinical testing to ensure their safety and efficacy before they reach clinical trials. In this context, 2’-O-Benzyloxy-2-O-desmethyl Carvedilol has undergone rigorous in vitro and in vivo testing to assess its pharmacological profile. Cell-based assays have demonstrated that this compound can effectively inhibit oxidative stress and inflammation in various cell lines, including cardiomyocytes and neuronal cells. Animal models have further confirmed these findings, showing improved cardiac function and reduced neuroinflammation in treated animals.

The potential applications of 2’-O-Benzyloxy-2-O-desmethyl Carvedilol extend beyond cardiovascular and neurodegenerative diseases. Its anti-inflammatory properties make it a candidate for treating autoimmune disorders such as multiple sclerosis and rheumatoid arthritis. Additionally, preliminary studies suggest that this compound may have antitumor effects by inhibiting cancer cell proliferation and inducing apoptosis. These findings highlight the broad therapeutic potential of 2’-O-Benzyloxy-2-O-desmethyl Carvedilol.

In conclusion, 2’-O-Benzyloxy-2-O-desmethyl Carvedilol (CAS No. 72955-92-1) represents a promising derivative of Carvedilol with unique structural features that enhance its pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As clinical trials progress, this compound may offer new treatment options for a range of diseases characterized by oxidative stress and inflammation.